![molecular formula C16H13N3O3S B2944369 2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylthio]propanoic acid CAS No. 568567-39-5](/img/structure/B2944369.png)
2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylthio]propanoic acid
Overview
Description
“2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylthio]propanoic acid” is a chemical compound . It has a molecular formula of C16H13N3O3S, an average mass of 327.358 Da, and a monoisotopic mass of 327.067749 Da .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-cyanomethyl benzimidazoles with ethyl acetoacetate, ethyl benzoylacetate, or 2-acetylbutyrolactone to give the novel series of 4-cyano-3-substituted-1-oxo-1H, 5H-pyrido [1,2-a]benzimidazole .Molecular Structure Analysis
The molecular structure of this compound is complex, with a pyrido[1,2-a]benzimidazole core and a propanoic acid group attached via a methylthio linker .Physical And Chemical Properties Analysis
The compound has a melting point of over 300°C. Its IR spectrum shows peaks at 2225 cm−1 (C≡N) and 1698 cm−1 (C=O). Its 1H-NMR spectrum (in DMSO-d6) shows peaks at 7.48–7.60 (m, 5H, Ar-H), 7.61–7.92 (m, 3H, Ar-H), and 8.60 (s, 1H, C9-H) .Scientific Research Applications
Heterocyclic Compound Synthesis
2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylthio]propanoic acid and related compounds play a pivotal role in the synthesis of various heterocyclic compounds. For instance, activated nitriles, including this compound, have been utilized as key intermediates for creating a diverse range of heterocyclic structures such as thiazole, pyrazole, oxazole, and pyrimidine derivatives. These synthesized compounds were extensively characterized, showcasing the chemical versatility and synthetic utility of the starting material (Fadda, Mukhtar, & Refat, 2012).
Antiproliferative Activity
Research into 2-aminobenzimidazole derivatives, which can be synthesized from compounds structurally similar to this compound, has indicated potential antiproliferative activity against various neoplastic and normal cell lines. This demonstrates the compound's relevance in medicinal chemistry, especially in the context of cancer research (Nowicka, Liszkiewicz, Nawrocka, Wietrzyk, Kempińska, & Dryś, 2014).
Regioselective Annulation
The compound's utility extends to regioselective annulation processes to produce pyrido[1,2-a]benzimidazoles. Such chemical transformations underscore its importance in creating complex molecular architectures, which are of interest for further biological studies or synthesis (Panda, Suresh, Ila, & Junjappa, 2003).
Metal-free Synthesis of Pyrido[1,2-a]benzimidazoles
An efficient metal-free procedure involving this chemical scaffold for the preparation of pyrido[1,2-a]benzimidazoles from 2-aminopyridines and cyclohexanones has been reported. This green chemistry approach leverages molecular oxygen as the oxidant, highlighting the compound's role in environmentally friendly synthetic methods (Xie, Wu, Che, Chen, Huang, & Deng, 2016).
Co-crystallization with Carboxylic Acids
Co-crystallization studies involving benzimidazole derivatives akin to this compound have provided insights into molecular conformations and interactions. These studies contribute to the understanding of solid-state chemistry and the design of materials with tailored properties (Zhai, Guo, Ling, Wu, Wang, Sun, & Luo, 2017).
Mechanism of Action
Target of Action
It is known that nitrogen-containing heterocyclic compounds, which this compound is a part of, are the basis of many natural and synthetic biologically active substances . More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure .
Mode of Action
It is known that nitrogenous heterocycles, such as this compound, have received considerable attention due to the wide spectrum of their biological activity and numerous therapeutic applications in medicine .
Biochemical Pathways
Compounds containing benzimidazole scaffold, which are isosteres of the nitrogenous bases of nucleic acids, are known
Result of Action
It is known that nitrogenous heterocycles have a wide spectrum of biological activity and numerous therapeutic applications in medicine .
properties
IUPAC Name |
2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylsulfanyl]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c1-9(16(21)22)23-8-10-6-14(20)19-13-5-3-2-4-12(13)18-15(19)11(10)7-17/h2-6,9,18H,8H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GULQCZYYKHCNEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)SCC1=CC(=O)N2C3=CC=CC=C3NC2=C1C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101331122 | |
Record name | 2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylsulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101331122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
21.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24831370 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
568567-39-5 | |
Record name | 2-[(4-cyano-1-oxo-5H-pyrido[1,2-a]benzimidazol-3-yl)methylsulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101331122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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